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A comprehensive guide for researchers and scientists on the hydrogen storage properties of

CeNi₅ and LaNi₅, presenting a comparative study of their performance based on experimental

data. This guide delves into their structural differences, hydrogen absorption/desorption

characteristics, thermodynamic properties, and cycling stability.

The quest for safe and efficient hydrogen storage solutions is a critical bottleneck in the

advancement of a hydrogen-based economy. Among the various materials being investigated,

AB₅-type intermetallic compounds, particularly LaNi₅, have been a benchmark for reversible

hydrogen storage at near-ambient conditions. This guide provides a comparative analysis of

LaNi₅ and its isostructural counterpart, CeNi₅, to offer researchers a clear perspective on their

potential for hydrogen storage applications. While LaNi₅ readily absorbs hydrogen, pure CeNi₅

exhibits negligible hydrogen absorption under similar conditions. However, partial substitution

of nickel in CeNi₅ with elements like aluminum (Al) or gallium (Ga) has been shown to

significantly enhance its hydrogen storage capacity, making it a material of interest for

comparative studies.

Crystal Structure and Hydrogen Absorption
Both LaNi₅ and CeNi₅ crystallize in the hexagonal CaCu₅-type structure (space group

P6/mmm). This structure consists of alternating layers of La/Ce atoms and Ni atoms, creating

interstitial sites that can accommodate hydrogen atoms. The absorption of hydrogen leads to

the formation of a metal hydride phase, accompanied by a significant expansion of the unit cell

volume.
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LaNi₅ is well-known for its ability to readily absorb and desorb large amounts of hydrogen,

forming the hydride LaNi₅H₆.[1] In contrast, pure CeNi₅ does not show significant hydrogen

absorption. This difference is attributed to the smaller unit cell volume and different electronic

properties of CeNi₅ compared to LaNi₅. However, substituting a portion of the nickel atoms in

CeNi₅ with aluminum or gallium creates larger interstitial sites and modifies the electronic

structure, enabling hydrogen absorption. For instance, CeNi₄Al can form CeNi₄AlH₄.₃, and

CeNi₄.₂₅Ga₀.₇₅ can absorb up to a hydrogen-to-metal ratio (H/M) of 0.64.

Performance Comparison: CeNi₅ vs. LaNi₅
The following tables summarize the key hydrogen storage properties of LaNi₅ and modified

CeNi₅ based on available experimental data. It is important to note that the properties of

substituted CeNi₅ alloys can vary significantly with the type and concentration of the substituent

element.

Table 1: Hydrogen Storage Capacity and Thermodynamic Properties

Property LaNi₅ CeNi₄Al CeNi₄.₂₅Ga₀.₇₅

Max. Hydrogen

Capacity (wt.%)
~1.4 - 1.5[1] 0.16 - 0.78

~1.1 (calculated from

H/M)

Hydride Formula LaNi₅H₆ CeNi₄AlH₄.₃ -

Enthalpy of Hydride

Formation (ΔH)
-30 to -32 kJ/mol H₂

Data not readily

available

Data not readily

available

Entropy of Hydride

Formation (ΔS)

-108 to -112 J/K/mol

H₂

Data not readily

available

Data not readily

available

Plateau Pressure (at

298 K)
~1.5 - 2.0 atm Varies with Al content Varies with Ga content

Table 2: Kinetic and Cycling Performance
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Property LaNi₅ Modified CeNi₅ (General)

Absorption/Desorption Kinetics Fast at room temperature
Generally fast, dependent on

substituent

Activation Requires a few cycles Requires activation

Cycling Stability
Gradual capacity degradation

over cycles

Data on long-term cycling is

limited

Capacity Retention

~80-90% after 1000 cycles

(can be improved with

substitutions)

Dependent on composition

and cycling conditions

Experimental Protocols
To ensure reproducibility and standardization of results, detailed experimental protocols are

crucial. Below are methodologies for key experiments in the evaluation of hydrogen storage

materials.

Pressure-Composition-Temperature (PCT) Analysis
using Sieverts' Method
The Sieverts' method is a volumetric technique used to measure the amount of gas absorbed

by a solid material at a given pressure and temperature.

Apparatus: A Sieverts' apparatus typically consists of a calibrated gas reservoir of known

volume, a sample holder, pressure transducers, temperature controllers, and a vacuum system.

Procedure:

Sample Preparation: A precisely weighed sample of the alloy is placed in the sample holder.

Activation: The sample is activated by heating under vacuum to remove any surface

contaminants and absorbed gases. This is often followed by several hydrogen

absorption/desorption cycles.

Isotherm Measurement:
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The sample holder is brought to the desired constant temperature.

A known amount of hydrogen gas is introduced from the calibrated reservoir into the

sample holder.

The system is allowed to reach equilibrium, and the final pressure is recorded.

The amount of hydrogen absorbed by the sample is calculated based on the pressure

drop in the system.

This process is repeated by introducing successive aliquots of hydrogen to construct the

absorption isotherm.

For the desorption isotherm, the fully hydrided sample is exposed to progressively lower

pressures, and the amount of desorbed hydrogen is measured.

Data Analysis: The collected data of absorbed/desorbed hydrogen quantity versus

equilibrium pressure at a constant temperature are plotted to generate the PCT isotherm.

Hydrogen Absorption/Desorption Kinetics
Kinetic measurements determine the rate at which a material absorbs or desorbs hydrogen.

Procedure:

Sample Activation: The sample is activated as described in the PCT protocol.

Absorption Kinetics:

The sample is fully degassed under vacuum at an elevated temperature.

The sample is cooled to the desired absorption temperature.

A specific pressure of hydrogen is rapidly introduced into the sample holder.

The amount of hydrogen absorbed is recorded as a function of time until saturation is

reached.

Desorption Kinetics:
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The sample is fully hydrided.

The hydrogen pressure in the system is rapidly reduced to a value below the desorption

plateau pressure.

The amount of hydrogen desorbed is recorded as a function of time.

Cycling Stability Test
This test evaluates the material's ability to maintain its hydrogen storage capacity over multiple

absorption and desorption cycles.

Procedure:

Initial Characterization: The initial full hydrogen storage capacity of the activated sample is

measured.

Cycling: The sample is subjected to repeated cycles of hydrogen absorption and desorption

under controlled conditions (pressure, temperature, and time).

Periodic Capacity Measurement: At regular intervals (e.g., every 10, 50, or 100 cycles), the

full hydrogen storage capacity is measured under the same conditions as the initial

characterization.

Data Analysis: The hydrogen storage capacity is plotted as a function of the cycle number to

determine the capacity degradation rate.

Visualizing the Comparison and Experimental
Workflow
To better illustrate the relationships and processes discussed, the following diagrams are

provided in the DOT language for Graphviz.
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Caption: Comparative overview of hydrogen storage properties of CeNi₅ and LaNi₅.
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Caption: Experimental workflow for hydrogen storage material characterization.

Conclusion
LaNi₅ remains a benchmark material for reversible hydrogen storage due to its high capacity,

favorable thermodynamics, and fast kinetics at near-ambient conditions. While pure CeNi₅ is

not a suitable hydrogen storage material, partial substitution of Ni with elements like Al or Ga

can induce hydrogen absorption capabilities. However, based on the currently available data,

the hydrogen storage capacity of these modified CeNi₅ alloys is generally lower than that of

LaNi₅.
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Further research is required to fully explore the potential of substituted CeNi₅ alloys. A

systematic investigation into the effects of different substituent elements and their

concentrations on the thermodynamic and kinetic properties, as well as long-term cycling

stability, is necessary. The detailed experimental protocols provided in this guide offer a

framework for conducting such studies, ensuring the generation of reliable and comparable

data that will be invaluable to the hydrogen storage research community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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